Cas no 89760-85-0 (Benzoic acid, 3-(aminomethyl)-, (2,4,6-trimethylphenyl)methyl ester)

• Product Name: Benzoic acid, 3-(aminomethyl)-, (2,4,6-trimethylphenyl)methyl ester
• CAS No: 89760-85-0
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 589955
• PubChem ID: 71326009
• Update Time: 2025-04-19

Benzoic acid, 3-(aminomethyl)-, (2,4,6-trimethylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminomethyl)-, (2,4,6-trimethylphenyl)methyl ester
• (2,4,6-trimethylphenyl)methyl 3-(aminomethyl)benzoate
• DTXSID40755264
• 89760-85-0

• Inchi： 1S/C18H21NO2/c1-12-7-13(2)17(14(3)8-12)11-21-18(20)16-6-4-5-15(9-16)10-19/h4-9H,10-11,19H2,1-3H3
• InChI Key： PQZYDUAQSNVHLD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(CN)=C1)=O)CC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 283.157228913g/mol
• Monoisotopic Mass: 283.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų